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Compound of Interest

Compound Name: (2S,4R)-DS89002333

Cat. No.: B15543442 Get Quote

This document provides comprehensive guidance on the proper disposal of the investigational

compound (2S,4R)-DS89002333. As a potent, orally active PRKACA inhibitor, this compound

requires careful handling and disposal to ensure the safety of laboratory personnel and to

maintain environmental compliance.[1][2] The following procedures are based on established

best practices for the disposal of hazardous laboratory chemicals and investigational drugs.

Disclaimer: A specific Safety Data Sheet (SDS) for (2S,4R)-DS89002333 was not publicly

available at the time of this writing. Therefore, this compound should be treated as a hazardous

substance. All laboratory personnel must consult their institution's Environmental Health and

Safety (EHS) department for specific protocols and regulatory requirements before handling or

disposing of this material.

Summary of Compound Properties
For safe handling and disposal, it is crucial to be aware of the known properties of (2S,4R)-
DS89002333.
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Property Value

Molecular Formula C22H20ClF2N3O3

Molecular Weight 447.86 g/mol

Biological Activity Potent PRKACA inhibitor[1][2]

Physical State Likely a solid powder

Solubility Soluble in DMSO[2]

Experimental Protocol: Step-by-Step Disposal
Procedures
The disposal of investigational compounds like (2S,4R)-DS89002333 must follow a strict and

systematic protocol to ensure safety and regulatory adherence.

Step 1: Waste Characterization and Segregation

Proper segregation of waste is the first critical step to prevent accidental chemical reactions

and to ensure proper disposal.

Hazard Assessment: In the absence of a specific SDS, treat (2S,4R)-DS89002333 as a

hazardous chemical. Potent kinase inhibitors may possess toxicological properties that are

not fully characterized.[3]

Waste Segregation: Do not mix (2S,4R)-DS89002333 waste with general laboratory trash.[4]

Waste should be segregated into the following categories:

Solid Waste: Unused or expired neat compound, contaminated personal protective

equipment (PPE) such as gloves and lab coats, and contaminated lab supplies (e.g.,

weigh boats, pipette tips).

Liquid Waste: Solutions containing (2S,4R)-DS89002333, including experimental solutions

and solvent rinses. Segregate aqueous waste from organic solvent waste.[4]

Sharps Waste: Needles, syringes, scalpels, and any other contaminated sharp objects.
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Step 2: Containerization and Labeling

Proper containerization and labeling are essential for safe storage and transport of hazardous

waste.

Solid Waste:

Use a designated, leak-proof container with a secure lid.

The container must be clearly labeled as "Hazardous Waste."[3]

The label should include the full chemical name: "(2S,4R)-DS89002333," the

concentration and quantity of the waste, the date of waste generation, and the principal

investigator's name and laboratory location.[3]

Liquid Waste:

Use a compatible, shatter-resistant container (e.g., plastic-coated glass or high-density

polyethylene).[5]

The container must be securely capped to prevent leaks or evaporation.[6]

Clearly label the container with "Hazardous Waste" and list all chemical constituents,

including solvents and their approximate percentages.[3]

Sharps Waste:

Use a designated, puncture-resistant sharps container.

The container should be clearly labeled as "Hazardous Waste - Sharps."

Step 3: Storage and Accumulation

Safe storage of hazardous waste is critical to prevent accidents and ensure regulatory

compliance.

Store all hazardous waste containers in a designated, well-ventilated, and secure area away

from general laboratory traffic.[5]
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Ensure that incompatible waste types are segregated to prevent accidental reactions.[6]

Do not accumulate excessive amounts of hazardous waste. Adhere to your institution's limits

on waste accumulation times.

Step 4: Professional Disposal

The final disposal of (2S,4R)-DS89002333 waste must be handled by trained professionals.

Contact EHS: Once your waste container is ready for disposal, contact your institution's EHS

department to arrange for a pickup.[7]

Documentation: Complete all required hazardous waste disposal forms provided by your

EHS department. This documentation is crucial for regulatory compliance.

Professional Disposal: Your EHS department will coordinate with a licensed hazardous

waste disposal company for the proper treatment and disposal of the chemical waste, which

will likely involve incineration.[8] Unused investigational drugs may also be returned to the

study sponsor for disposal.

Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.benchchem.com/product/b15543442?utm_src=pdf-body
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1. Disposal Workflow for (2S,4R)-DS89002333
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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